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Compound of Interest

Compound Name: PAWI-2

Cat. No.: B15617903

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of the p53 activator and Wnt inhibitor, PAWI-2, is critical for maintaining
laboratory safety and environmental compliance. As a bioactive small molecule, all forms of
PAWI-2 waste, including the pure compound, solutions, and contaminated labware, must be
treated as hazardous chemical waste. The following procedures provide a comprehensive,
step-by-step guide for the safe handling and disposal of PAWI-2.

Note: A specific Safety Data Sheet (SDS) for PAWI-2, which would provide definitive hazard
and disposal information, is not publicly available. Therefore, these procedures are based on a
conservative approach, treating the compound as potentially hazardous and adhering to
general best practices for laboratory chemical waste disposal. It is mandatory to consult with
your institution's Environmental Health and Safety (EHS) department before disposing of any
PAWI-2 waste to ensure full compliance with local, state, and federal regulations.

Waste Classification and Disposal Summary

All materials contaminated with PAWI-2 must be segregated from general laboratory and
biohazardous waste streams and disposed of as hazardous chemical waste.
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Waste Type Recommended Disposal Stream

) Collect in a clearly labeled, sealed container as
Solid (Neat) PAWI-2 _
hazardous chemical waste.

Collect in a designated, leak-proof container for
PAWI-2 in Solution (e.g., in DMSO) hazardous organic solvent waste. Do not

dispose of down the drain.

Items such as pipette tips, tubes, gloves, and
) ) bench paper should be collected in a
Contaminated Labware (Solid Waste) )
designated, labeled hazardous waste bag or

container.

Needles, syringes, and other sharps
) contaminated with PAWI-2 must be placed in a
Contaminated Sharps ) ) ]
designated, puncture-resistant sharps container

for hazardous chemical waste.

Step-by-Step Disposal Protocols
Disposal of Solid (Neat) PAWI-2

Unused, expired, or surplus solid PAWI-2 must be handled as hazardous chemical waste.

» Containerization: Keep the solid PAWI-2 in its original, clearly labeled container if possible. If
transferring is necessary, use a compatible, well-sealed container suitable for solid chemical
waste.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name ("PAWI-2"), CAS number (1448427-02-8), and any known hazard
information.

o Storage and Collection: Store the waste container in a designated satellite accumulation
area, segregated from incompatible materials. Arrange for pickup by your institution's EHS or
a licensed hazardous waste disposal contractor.[1][2][3][4][5]

Disposal of PAWI-2 in Solution
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PAWI-2 is often dissolved in solvents like Dimethyl Sulfoxide (DMSO) for experimental use.
These solutions require special handling.

» Waste Stream:Do not dispose of PAWI-2 solutions down the drain.[1][2][3][4][5] This mixture
must be collected as hazardous chemical waste.

o Containerization: Use a designated, leak-proof container suitable for organic solvent waste.
Ensure the container material is compatible with the solvent used (e.g., DMSO).[6]

o Labeling: Label the container "Hazardous Waste" and list all contents by percentage (e.g.,
"PAWI-2 in DMSQO").

o Storage and Collection: Store the sealed container in a designated satellite accumulation
area, away from heat and ignition sources, and within secondary containment to prevent
spills.[2][3] Arrange for pickup by your institution's EHS.

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

Disposable items that have come into contact with PAWI-2 are considered contaminated solid
chemical waste.

» Collection: Place all contaminated items, such as pipette tips, centrifuge tubes, gloves, and
bench paper, into a designated, clearly labeled hazardous waste bag or container.[1]

e Segregation: Keep this solid waste separate from regular trash and from biohazardous waste
streams.

o Disposal: Once the container is full, seal it and arrange for its collection by your institution's
EHS department.

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated from experiments involving PAWI-2.
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PAWI-2 Waste Disposal Workflow
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Caption: Logical workflow for the assessment and segregation of PAWI-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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